N-(4-bromophenyl)-2-chloro-5-{[(3-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-(4-bromophenyl)-2-chloro-5-[(3-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C20H16BrClN2O3S/c1-13-3-2-4-16(11-13)24-28(26,27)17-9-10-19(22)18(12-17)20(25)23-15-7-5-14(21)6-8-15/h2-12,24H,1H3,(H,23,25)
• InChI Key: RTRLTMCOWAJHLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C20H16BrClN2O3S
• Molecular Weight: 479.8 g/mol

Description

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its structure and the conditions under which it is stored and used. The presence of the bromine and chlorine atoms suggests that it might undergo halogen exchange reactions. The amide and sulfonyl groups could potentially participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include factors like its solubility, stability, and reactivity. For this compound, it is soluble in DMSO but insoluble in water. It is a solid and is off-white in color.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. For “N-(4-bromophenyl)-2-chloro-5-{[(3-methylphenyl)amino]sulfonyl}benzamide”, there is no information available on its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it shows promising biological activity, it could be studied further for potential therapeutic uses. Alternatively, if it has interesting chemical properties, it could be investigated in the context of synthetic chemistry.